Cas no 121-29-9 (Pyrethrin 2 (~30%, Technical Grade, Contains Pyrethin 1))

• Product Name: Pyrethrin 2 (~30%, Technical Grade, Contains Pyrethin 1)
• CAS No: 121-29-9
• MF: C₂₂H₂₈O₅
• MW: 372.454727172852
• CID: 220739
• PubChem ID: 12314789
• Update Time: 2025-04-19

Pyrethrin 2 (~30%, Technical Grade, Contains Pyrethin 1) Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 3-[(1E)-3-methoxy-2-methyl-3-oxo-1-propen-1-yl]-2,2-dimethyl-,(1S)-2-methyl-4-oxo-3-(2Z)-2,4-pentadien-1-yl-2-cyclopenten-1-yl ester,(1R,3R)-
• Cyclopropanecarboxylicacid, 3-[(1E)-3-methoxy-2-methyl-3-oxo-1-propen-1-yl]-2,2-dimethyl-,(1S)...
• Cyclopropanecarboxylicacid, 3-[(1E)-3-methoxy-2-methyl-3-oxo-1-propen-1-yl]-2,2-dimethyl-,(1S)-2-methyl-4-oxo-3-(2Z)-2,4-pent
• PYRETHRIN 2
• Pyrethrin II
• PYRETHRIN
• (1S)-2-methyl-4-oxo-3-[(2Z)-penta-2,4-dien-1-yl]cyclopent-2-en-1-yl (1R
• (Z)-(S)-2-methyl-4-oxo-3-(penta-2,4-dienyl)cyclopent-2-enyl (E)-(1R)-trans-3-(2-methoxycarbonylprop-1-enyl)-2,2-dimethylcyclopropanecarboxylate
• (Z)-(S)-2-methyl-4-oxo-3-(penta-2,4-dienyl)cyclopent-2-enyl (E)-(1R,3R)-3-(2-methoxycarbonylprop-1-enyl)-2,2-dimethylcyclopropanecarboxylate
• (Z)-(S)-2-methyl-4-oxo-3-(penta-2,4-dienyl)cyclopent-2-enyl pyrethrate
• ent7,543
• pyretrinii
• Pyrethrin Ⅱ
• pyrethrineii
• pyrethrins II
• 3beta(e)))-*(z)
• 3beta(e)]]-lpha[s(z)
• (+)-pyrethronyl(+)-pyrethrate
• Cassia Seed Extract
• DTXSID50859227
• 2-Methyl-4-oxo-3-(2,4-pentadien-1-yl)-2-cyclopenten-1-yl 3-(3-methoxy-2-methyl-3-oxo-1-propen-1-yl)-2,2-dimethylcyclopropanecarboxylate
• 121-29-9
• Pyrethrin II (6CI); (+)-Pyrethronyl (+)-pyrethrate; Biospray S; Pyrethrin 2; Pyrethrum mist
• FT-0771639
• 29128-51-6
• NS00002961
• SCHEMBL119631
• Methyl (2E)-3-(3-{[4-((2E)penta-2,4-dienyl)(1S)-5-methyl-3-oxocyclopent-4-enyl]oxycarbonyl}(1R,3R)-2,2-dimethylcyclopropyl)-2-methylprop-2-enoate
• [(1S)-2-methyl-4-oxo-3-[(2E)-penta-2,4-dienyl]cyclopent-2-en-1-yl] (1R,3R)-3-[(E)-3-methoxy-2-methyl-3-oxo-prop-1-enyl]-2,2-dimethyl-cyclopropanecarboxylate
• [2-Methyl-4-oxo-3-[(2Z)-penta-2,4-dienyl]cyclopent-2-en-1-yl] (1R,3R)-3-[(E)-3-methoxy-2-methyl-3-oxoprop-1-enyl]-2,2-dimethylcyclopropane-1-carboxylate
• pyrethrinii
• Pyrethrin 2 (~30%, Technical Grade, Contains Pyrethin 1)

• Inchi： 1S/C22H28O5/c1-7-8-9-10-15-14(3)18(12-17(15)23)27-21(25)19-16(22(19,4)5)11-13(2)20(24)26-6/h7-9,11,16,18-19H,1,10,12H2,2-6H3
• InChI Key： VJFUPGQZSXIULQ-UHFFFAOYSA-N
• SMILES： O(C1C(C)=C(CC=CC=C)C(C1)=O)C(C1C(C=C(C(=O)OC)C)C1(C)C)=O

Computed Properties

• Exact Mass: 372.19400
• Monoisotopic Mass: 372.19367399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Color/Form: Light yellow oily viscous substance.
• Density: 1.1±0.1 g/cm3
• Melting Point: N/A
• Boiling Point: bp0.007 192-193°
• Flash Point: 203.8±28.8 °C
• Refractive Index: nD20 1.5355
• Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly)
• PSA: 69.67000
• LogP: 3.71130
• Solubility: Insoluble in water, soluble in organic solvents.
• Specific Rotation: D19 +14.7° (isooctane-ether)
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Pyrethrin 2 (~30%, Technical Grade, Contains Pyrethin 1) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2902
• Hazard Category Code： 20/21/22-50/53
• Safety Instruction： 13-60-61
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Amber Vial, Refrigerator, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Pyrethrins
• Pesticide Chemicals Pesticides Pesticides
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients